Cas no 52431-78-4 (1-(4-Hydroxyphenyl)-5-mercaptotetrazole)

• Product Name: 1-(4-Hydroxyphenyl)-5-mercaptotetrazole
• CAS No: 52431-78-4
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• MDL: MFCD01457427
• CID: 56233
• PubChem ID: 3034725
• Update Time: 2025-04-18

1-(4-Hydroxyphenyl)-5-mercaptotetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-5-mercaptotetrazole
• 1-(4-Hydroxyphenyl)-1H-tetrazole-5-thiol
• 1-(4-Hydroxyphenyl)-5-mercapto-1H-tetrazole
• 1-(4-Hydroxyphenyl)tetrazole-5-thiol
• (+/-)-trans-Azetidine-2,4-dicarboxylic acid (t-ADA)
• 1-(4-Hydroxyphenyl)-2H-tetrazole-5-thione
• 4-(5-Mercapto-1H-tetrazol-1-yl)phenol
• 4-hydroxyphenyl-1H-tetrazole-5-thiol
• 1,2-Dihydro-1-(p-hydroxyphenyl)-5H-tetrazole-5-thione
• { "\"0\"": "1-(4-Hydroxyphenyl)-2H-tetrazole-5-thione" }
• { "\"1\"": " 1-(4-Hydroxyphenyl)-5-mercaptotetrazole" }
• { "\"2\"": " 1,2-Dihydro-1-(p-hydroxyphenyl)-5H-tetrazole-5-thione" }
• 1-(4-Hydroxyphenyl)-1H-tetrazole-5(4H)-thione
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-hydroxyphenyl)-
• MOXZSKYLLSPATM-UHFFFAOYSA-N
• 4-(5-sulfanyl-1H-1,2,3,4-tetrazol-1-yl)phenol
• 4-(5-sulfanyl-1H-tetrazol-1-yl)phenol
• EIN
• 52431-78-4
• AKOS000120541
• SCHEMBL594488
• D90973
• MFCD00132898
• 4-(5-mercaptotetrazol-1-yl)phenol
• BS-44002
• phenol, 4-(5-mercapto-1H-tetrazol-1-yl)-
• DTXSID3068754
• EINECS 257-909-2
• 1-(4-Hydroxyphenyl)-1H-tetrazole-5-thiol, 97%
• AKOS005255077
• 1-(p-hydroxyphenyl)-5-mercaptotetrazole
• FT-0605729
• W-105827
• Z104503472
• SCHEMBL24684588
• AC-8310
• H0896
• NS00057523
• 4-(5-mercapto-tetrazol-1-yl)-phenol
• EN300-21582
• DB-018596
• 1-(4-HYDROXYPHENYL)-4H-1,2,3,4-TETRAZOLE-5-THIONE
• STL280181
• 1-(4-hydroxyphenyl)-1,4-dihydro-5h-tetrazole-5-thione

• MDL： MFCD01457427
• Inchi： 1S/C7H6N4OS/c12-6-3-1-5(2-4-6)11-7(13)8-9-10-11/h1-4,12H,(H,8,10,13)
• InChI Key： MOXZSKYLLSPATM-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 194.02600
• Monoisotopic Mass: 194.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.5
• Topological Polar Surface Area: 92.3

Experimental Properties

• Color/Form: solid
• Density: 1.63
• Melting Point: 170 °C (dec.) (lit.)
• Boiling Point: 332.8°Cat760mmHg
• Flash Point: 155.1°C
• Refractive Index: 1.801
• Solubility: methanol: soluble25mg/mL, clear (colorless to pink to purple)
• PSA: 102.63000
• LogP: 0.65660
• Solubility: Not determined

1-(4-Hydroxyphenyl)-5-mercaptotetrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons